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Compound of Interest

Compound Name: Cinnamtannin A2

Cat. No.: B1257778

Researchers, scientists, and drug development professionals handling Cinnamtannin A2 must
adhere to specific disposal procedures to mitigate risks to personnel and the environment. This
guide provides essential, step-by-step information for the safe and compliant disposal of this
compound. Cinnamtannin A2 is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects[1]. Therefore, proper disposal is not just a matter of regulatory
compliance but also of environmental stewardship.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of
Cinnamtannin A2 should occur in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols[1]. In case of accidental ingestion, call a
poison center or doctor immediately[1]. Any spills should be collected promptly to prevent
environmental contamination[1].

Step-by-Step Disposal Protocol

The primary directive for the disposal of Cinnamtannin A2 is to an approved waste disposal
plant[1]. Do not dispose of this chemical down the drain or in regular trash receptacles. The
following steps outline the recommended procedure for its disposal:

o Waste Collection:
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o Collect all waste Cinnamtannin A2, including unused product and any contaminated
materials (e.g., weighing paper, pipette tips, contaminated gloves), in a designated, clearly
labeled, and sealed waste container.

o The container should be made of a material compatible with the chemical.

o Label the container with "Hazardous Waste," "Cinnamtannin A2," and the relevant hazard
pictograms (e.g., harmful, environmentally hazardous).

o Storage Pending Disposal:

o Store the sealed hazardous waste container in a cool, well-ventilated, and designated
secondary containment area away from incompatible materials such as strong
acids/alkalis and strong oxidizing/reducing agents[1].

o For optimal stability, Cinnamtannin A2 powder should be stored at -20°C[1][2][3][4][5]-
e Engage a Licensed Waste Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the
Cinnamtannin A2 waste.

o Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for
Cinnamtannin A2.

o Documentation:

o Maintain a detailed record of the amount of Cinnamtannin A2 disposed of, the date of
disposal, and the name of the waste disposal company used. This documentation is
crucial for regulatory compliance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Cinnamtannin A2 is provided in the
table below for easy reference.
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Property

Value

CAS Number

86631-38-1[1][2][3][6][7]

Molecular Formula

C60H50024[1][2][3][7]

Molecular Weight 1155.02 g/mol [1][2][7]
Appearance Not specified in available results

. Soluble in 10% EtOH >> 90% (20% SBE-B-CD
Solubility

in saline)[2]

Storage Temperature

-20°C (powder) or -80°C (in solvent)[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Cinnamtannin A2 disposal procedure,

from initial waste generation to final disposal.
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Caption: Logical workflow for the proper disposal of Cinnamtannin A2.

Regulatory Compliance

It is imperative to conduct all disposal activities in accordance with prevailing country, federal,

state, and local regulations[1]. Institutional policies and procedures should also be strictly
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followed. Failure to comply with these regulations can result in significant penalties and
environmental harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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